Cas no 14276-05-2 (1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate))

1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate) structure
14276-05-2 structure
Product Name:1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
CAS No:14276-05-2
MF:C36H40O12S4
MW:792.955606460571
CID:236448
PubChem ID:288246
Update Time:2025-04-19

1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
    • [1,2,2-tris[(4-methylphenyl)sulfonyloxymethyl]cyclobutyl]methyl 4-methylbenzenesulfonate
    • AC1Q6Y88
    • AG-K-58207
    • AR-1I2841
    • CTK4C3288
    • cyclobutane-1,1,2,2-tetrayltetramethanediyl tetrakis(4-methylbenzenesulfonate)
    • NSC148990
    • NSC-148990
    • DTXSID10302143
    • 14276-05-2
    • Inchi: 1S/C36H40O12S4/c1-27-5-13-31(14-6-27)49(37,38)45-23-35(24-46-50(39,40)32-15-7-28(2)8-16-32)21-22-36(35,25-47-51(41,42)33-17-9-29(3)10-18-33)26-48-52(43,44)34-19-11-30(4)12-20-34/h5-20H,21-26H2,1-4H3
    • InChI Key: ORMLKQIDPBJZKI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(COS(C2C=CC(C)=CC=2)(=O)=O)CCC1(COS(C1C=CC(C)=CC=1)(=O)=O)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 792.14000
  • Monoisotopic Mass: 792.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 16
  • Complexity: 1350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 893.2°C at 760 mmHg
  • Flash Point: 494°C
  • Refractive Index: 1.584
  • PSA: 207.00000
  • LogP: 9.93180
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